Cas no 2213552-11-3 (3-(pentylsulfinyl)-1H-1,2,4-triazol-5-amine)

3-(pentylsulfinyl)-1H-1,2,4-triazol-5-amine structure
2213552-11-3 structure
Product Name:3-(pentylsulfinyl)-1H-1,2,4-triazol-5-amine
CAS No:2213552-11-3
MF:C7H14N4OS
MW:202.2773
CID:5094914
Update Time:2022-10-14

3-(pentylsulfinyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(Pentylsulfinyl)-1H-1,2,4-triazol-5-amine
    • starbld0044310
    • STL510753
    • 5-pentylsulfinyl-1H-1,2,4-triazol-3-amine
    • 3-(pentane-1-sulfinyl)-1H-1,2,4-triazol-5-amine
    • 3-(pentylsulfinyl)-1H-1,2,4-triazol-5-amine
    • Inchi: 1S/C7H14N4OS/c1-2-3-4-5-13(12)7-9-6(8)10-11-7/h2-5H2,1H3,(H3,8,9,10,11)
    • InChI Key: SLMNRDWVJJMOJH-UHFFFAOYSA-N
    • SMILES: S(C1=NC(N([H])[H])=NN1[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 178
  • XLogP3: 0.8
  • Topological Polar Surface Area: 104
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